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Compound of Interest

Compound Name:
Ethyl 2-(p-

Toluenesulfonyloxy)acetate

CAS No.: 39794-75-7

Cat. No.: B1314657

Get Quote

Ethyl 2-(p-toluenesulfonyloxy)acetate, commonly referred to as ethyl 2-(tosyloxy)acetate, is

a bifunctional organic reagent of significant interest in synthetic chemistry. Its structure uniquely

combines an ethyl ester moiety with a tosylate group. The true value of this molecule lies in the

p-toluenesulfonate (tosylate) functional group, which serves as an exceptionally effective

leaving group in nucleophilic substitution reactions.[1][2] This property transforms the otherwise

unreactive C-O bond of an alcohol precursor into a highly reactive electrophilic site, making

ethyl 2-(tosyloxy)acetate a potent and precise alkylating agent for introducing an ethyl acetate

fragment into a wide range of molecular scaffolds.

This guide provides a comprehensive technical overview for researchers and drug

development professionals, detailing the compound's structural and physicochemical

properties, a validated synthesis protocol with mechanistic insights, and its strategic

applications in modern organic synthesis.

Molecular Structure and Physicochemical
Properties
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The foundational identity of Ethyl 2-(p-Toluenesulfonyloxy)acetate is defined by its structural

formula and key physical characteristics. The molecule consists of an ethyl acetate core where

the oxygen of the hydroxyl group (in its precursor, ethyl 2-hydroxyacetate) is esterified with p-

toluenesulfonic acid.

Structural Formula: C₁₁H₁₄O₅S[3]

Canonical SMILES: CCOC(=O)COS(=O)(=O)C1=CC=C(C=C1)C[3]

IUPAC Name: ethyl 2-[(4-methylphenyl)sulfonyl]oxyacetate[3]

A summary of its essential physicochemical data is presented below for quick reference.

Property Value Source

CAS Number 39794-75-7 [3][4][5]

Molecular Weight 258.29 g/mol [3][5]

Physical State White Solid [5]

Melting Point ~47 °C [5]

Purity (Typical) ≥98.0% (GC) [5]

Sensitivity Moisture Sensitive [5]

Synthesis: The Tosylation of Ethyl 2-Hydroxyacetate
The most direct and reliable method for preparing ethyl 2-(p-toluenesulfonyloxy)acetate is

the tosylation of its corresponding alcohol, ethyl 2-hydroxyacetate (ethyl glycolate). This

reaction exemplifies a fundamental strategy in organic synthesis: the conversion of a poor

leaving group (hydroxyl, -OH) into an excellent one (tosylate, -OTs).[1][2]

Causality of Experimental Design
The choice of reagents and conditions is dictated by the reaction mechanism. The alcohol's

oxygen atom acts as a nucleophile, attacking the electrophilic sulfur atom of p-toluenesulfonyl

chloride (TsCl).[1] This process liberates hydrochloric acid (HCl) as a byproduct. The presence

of a mild organic base, such as pyridine or triethylamine, is crucial. Its primary role is not
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catalytic but stoichiometric; it neutralizes the generated HCl, preventing it from protonating the

starting alcohol (which would deactivate it) or participating in undesired side reactions.[1][6]

The reaction is initiated at 0 °C to manage the initial exotherm and ensure controlled formation

of the tosylate ester, minimizing potential degradation.

Visualized Synthetic Workflow
The following diagram illustrates the key stages of the synthesis, from starting materials to the

purified final product.
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Reactants & Reagents

Reaction Conditions

Workup & Purification

Final Product

Ethyl 2-Hydroxyacetate

1. Combine Reactants in DCM
2. Cool to 0 °C

p-Toluenesulfonyl Chloride (TsCl) Pyridine (Base) Dichloromethane (DCM, Solvent)

3. Stir at 0 °C, then warm to RT
(Reaction Monitoring by TLC)

Reaction Progress

4. Aqueous Wash (e.g., 1M HCl)
to remove Pyridine

Quenching

5. Brine Wash & Drying
(e.g., Na₂SO₄)

6. Solvent Evaporation

7. Purification
(Recrystallization or Chromatography)

Ethyl 2-(p-Toluenesulfonyloxy)acetate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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